Cas no 1784570-21-3 (2-(4-Bromo-2-methylphenyl)propanenitrile)

• Product Name: 2-(4-Bromo-2-methylphenyl)propanenitrile
• CAS No: 1784570-21-3
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 6054081
• PubChem ID: 84789583
• Update Time: 2025-06-15

2-(4-Bromo-2-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1893783
• 1784570-21-3
• 2-(4-bromo-2-methylphenyl)propanenitrile
• 2-(4-Bromo-2-methylphenyl)propanenitrile

• Inchi： 1S/C10H10BrN/c1-7-5-9(11)3-4-10(7)8(2)6-12/h3-5,8H,1-2H3
• InChI Key： NAOISTBJDDKPIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C#N)C

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(4-Bromo-2-methylphenyl)propanenitrile

Recent Advances in the Study of 2-(4-Bromo-2-methylphenyl)propanenitrile (CAS: 1784570-21-3)

The compound 2-(4-Bromo-2-methylphenyl)propanenitrile (CAS: 1784570-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its brominated aromatic ring and nitrile functional group, has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-(4-Bromo-2-methylphenyl)propanenitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only enhanced efficiency but also reduced the formation of unwanted byproducts. This advancement is critical for future pharmaceutical applications where scalability and purity are paramount.

In addition to synthetic improvements, the biological activity of 2-(4-Bromo-2-methylphenyl)propanenitrile has been a focal point. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported that the compound exhibits potent activity against cyclooxygenase-2 (COX-2), an enzyme linked to inflammation and pain. These findings suggest potential applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Further investigations into the mechanism of action have revealed that 2-(4-Bromo-2-methylphenyl)propanenitrile interacts with key protein targets in cancer cell lines. A 2023 study in Molecular Cancer Therapeutics highlighted its ability to induce apoptosis in certain cancer cells by modulating the activity of pro-apoptotic proteins. This discovery opens new avenues for oncology research, particularly in designing targeted therapies for cancers with limited treatment options. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

The pharmacokinetic properties of 2-(4-Bromo-2-methylphenyl)propanenitrile have also been explored. Research published in European Journal of Pharmaceutical Sciences (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The study found that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. These properties are crucial for its transition from preclinical to clinical development.

Despite these promising developments, challenges remain. For example, the exact molecular interactions and off-target effects of 2-(4-Bromo-2-methylphenyl)propanenitrile are not yet fully understood. Future research should focus on elucidating these aspects to ensure safety and efficacy. Additionally, comparative studies with existing drugs could provide insights into its competitive advantages and potential market viability.

In conclusion, 2-(4-Bromo-2-methylphenyl)propanenitrile (CAS: 1784570-21-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetics underscore its potential as a therapeutic agent. Continued research and development will be essential to fully realize its applications in medicine and beyond.